Cas no 15397-25-8 (4-(beta-D-glucopyranosyloxy)benzoic acid)

4-(beta-D-glucopyranosyloxy)benzoic acid structure
15397-25-8 structure
Product Name:4-(beta-D-glucopyranosyloxy)benzoic acid
CAS No:15397-25-8
MF:C13H16O8
MW:300.261344909668
CID:1328626
PubChem ID:440186
Update Time:2025-04-20

4-(beta-D-glucopyranosyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(beta-D-glucopyranosyloxy)benzoic acid
    • benzoic acid, 4-(beta-D-glucopyranosyloxy)-
    • 4-O-beta-D-glucopyranosyl-p-hydroxybenzoic acid
    • 4-hydroxybenzoic acid 4-O-beta-D-glucopyranoside
    • CHEBI:16741
    • p-Hydroxybenzoic acid-O-glucoside
    • A-D-glucopyranosyloxy)benzoic acid
    • p-hydroxybenzoic acid beta-D-glucopyranoside
    • HY-N11891
    • 4-Hydroxybenzoate-O-glucoside
    • CS-0889201
    • p-beta-d-glucosyloxybenzoic acid
    • 4-(
    • 4-Hydroxybenzoic acid 4-O-glucoside
    • 4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoic acid
    • C03993
    • Q16823924
    • DTXSID601031606
    • p-hydroxybenzoic acid 4-O-beta-D-glucopyranoside
    • 15397-25-8
    • 4-(beta-D-glucosyloxy)benzoic acid
    • Inchi: 1S/C13H16O8/c14-5-8-9(15)10(16)11(17)13(21-8)20-7-3-1-6(2-4-7)12(18)19/h1-4,8-11,13-17H,5H2,(H,18,19)
    • InChI Key: XSSDYIMYZONMBL-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)C(O)C(OC2C=CC(C(=O)O)=CC=2)O1

Computed Properties

  • Exact Mass: 300.08451746g/mol
  • Monoisotopic Mass: 300.08451746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 137Ų
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